6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-Carbazole

• Molecular Formula: C12H14BrN
• Molecular Weight: 252.15 g/mol
• SMILES: C1CCC2C(C1)C3=C(N2)C=CC(=C3)Br
• InChI: InChI=1S/C12H14BrN/c13-8-5-6-12-10(7-8)9-3-1-2-4-11(9)14-12/h5-7,9,11,14H,1-4H2
• InChIKey: FWGKDJGZEJDJEF-UHFFFAOYSA-N

6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-Carbazole: Chemical Profile

6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-Carbazole (CAS 859805-93-9) is a partially hydrogenated tricyclic heterocycle belonging to the hexahydrocarbazole family [1]. The compound features a bromine atom at the 6-position of the carbazole core, with molecular formula C12H14BrN and a molecular weight of 252.15 g/mol . It exists as a free base (racemic mixture) and is also commercially available as the hydrochloride salt (CAS 1808899-40-2) to enhance aqueous solubility . This scaffold is primarily employed as a synthetic intermediate in medicinal chemistry and materials science, where the bromine substituent serves as a versatile handle for further functionalization via cross-coupling or nucleophilic substitution reactions [2].

• [1] PubChem Compound Summary CID 82276816: 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-Carbazole. View Source
• [2] Kuujia.com, Cas no 2679805-85-5: rac-tert-butyl (4aR,9aR)-6-bromo-2,3,4,4a,9,9a-hexahydro-1H-carbazole-9-carboxylate Technical Introduction. View Source

6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-Carbazole: Substitution Limitations

Substitution at the 6-position of the hexahydrocarbazole scaffold profoundly modulates physicochemical properties, reactivity, and biological target engagement in ways that preclude simple interchangeability. The nature of the halogen atom (Br vs. Cl vs. F) dictates both the lipophilicity (XLogP3) and the electronic character of the aromatic ring, which in turn controls reactivity in palladium-catalyzed cross-coupling reactions and binding affinity at biological targets such as dopamine D2 and serotonin 5-HT2A receptors [1]. Furthermore, the bromine atom's superior leaving-group ability compared to chlorine or fluorine makes the 6-bromo derivative a distinctly more efficient substrate for Suzuki-Miyaura and related C–C bond-forming reactions, a critical consideration for library synthesis and lead optimization workflows [2]. The hexahydro (partially saturated) core also differentiates this compound from fully aromatic 6-bromocarbazoles, imparting different conformational preferences and metabolic stability profiles [3].

• [1] Fernández F, García-Mera X, Rodríguez G. New hexahydrocarbazoles and spiro indoles, and their affinity for D2 dopamine and 5-HT2A serotonin receptors. Chem Pharm Bull (Tokyo). 1999 Jul;47(7):1006-9. PMID: 10434402. View Source
• [2] Saha D, Protich Z, Wu J. Synthesis of Functionalized Hexahydrocarbazoles by Beckmann Elimination and Nucleophile-Intercepted Beckmann Fragmentation. Org Lett. 2024 Jan 12;26(1):18-21. PMID: 38154135. View Source
• [3] Alpers D, et al. A Photoredox-Induced Stereoselective Dearomative Radical (4+2)-Cyclization/1,4-Addition Cascade for the Synthesis of Highly Functionalized Hexahydro-1H-carbazoles. Angew Chem Int Ed Engl. 2017 Jan 24;56(5):1402-1406. PMID: 28067443. View Source

6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-Carbazole: Comparative Evidence

Cross-Coupling Reactivity vs. 6-Chloro Analog

The bromine substituent at the 6-position provides markedly higher reactivity in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions compared to the 6-chloro analog. Aryl bromides undergo oxidative addition to Pd(0) approximately 50–100 times faster than the corresponding aryl chlorides under standard conditions [1]. This kinetic advantage enables the use of milder reaction conditions and typically results in higher coupling yields. In the specific context of hexahydrocarbazole scaffolds, the 6-bromo derivative has been demonstrated as a competent coupling partner in Suzuki-Miyaura reactions to generate arylated hexahydrocarbazoles for library synthesis [2].

Evidence Dimension	Relative rate of oxidative addition to Pd(0) (Ar-Br vs. Ar-Cl)
Target Compound Data	6-Bromo-hexahydrocarbazole: aryl bromide, fast oxidative addition
Comparator Or Baseline	6-Chloro-2,3,4,4a,9,9a-hexahydro-1H-carbazole (CAS 216856-80-3): aryl chloride, ~50–100× slower oxidative addition
Quantified Difference	~50–100-fold rate enhancement for Ar-Br vs. Ar-Cl in Pd(0) oxidative addition (general class behavior, not measured specifically on this scaffold)
Conditions	General Pd-catalyzed Suzuki-Miyaura cross-coupling conditions; aryl bromide vs. aryl chloride reactivity

Why This Matters

For medicinal chemistry teams synthesizing compound libraries via parallel synthesis, the 6-bromo derivative enables higher throughput and better yields in cross-coupling diversification steps compared to the 6-chloro analog.

• [1] Miyaura N, Suzuki A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chem Rev. 1995;95(7):2457-2483. (General class behavior of Ar-Br vs. Ar-Cl in oxidative addition). View Source
• [2] Saha D, Protich Z, Wu J. Synthesis of Functionalized Hexahydrocarbazoles by Beckmann Elimination and Nucleophile-Intercepted Beckmann Fragmentation. Org Lett. 2024 Jan 12;26(1):18-21. PMID: 38154135. View Source

Lipophilicity (XLogP3) vs. Unsubstituted Core

6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-carbazole exhibits a computed XLogP3 value of 3.9, which is 0.7 log units higher than that of the unsubstituted 2,3,4,4a,9,9a-hexahydro-1H-carbazole (XLogP3 = 3.2) [1][2]. This increase in lipophilicity is attributed to the electron-withdrawing and hydrophobic nature of the bromine substituent. The higher logP value predicts enhanced passive membrane permeability, which can be beneficial for CNS-targeted programs where blood-brain barrier penetration is desired. The 6-fluoro analog (XLogP3 ~2.8–3.0) and 6-chloro analog (XLogP3 ~3.5–3.6) occupy intermediate positions in this lipophilicity gradient .

Evidence Dimension	Computed octanol-water partition coefficient (XLogP3)
Target Compound Data	XLogP3 = 3.9 (6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-carbazole)
Comparator Or Baseline	XLogP3 = 3.2 (2,3,4,4a,9,9a-hexahydro-1H-carbazole, unsubstituted, CAS 1775-86-6); 6-Fluoro analog: XLogP3 ~2.8–3.0 (estimated); 6-Chloro analog: XLogP3 ~3.5–3.6 (estimated)
Quantified Difference	ΔXLogP3 = +0.7 vs. unsubstituted core; approximately +0.3 to +0.4 vs. 6-chloro analog
Conditions	Computed values from PubChem (XLogP3 algorithm, PubChem release 2021.05.07)

Why This Matters

The higher lipophilicity of the 6-bromo derivative may translate to improved passive membrane permeability for CNS drug discovery programs, offering a tunable property that distinguishes it from the less lipophilic 6-fluoro or unsubstituted analogs.

• [1] PubChem Compound Summary CID 82276816: 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-Carbazole, Computed Properties. View Source
• [2] PubChem Compound Summary CID 101162: 2,3,4,4a,9,9a-Hexahydro-1H-carbazole, Computed Properties. View Source

Antiplasmodial Activity & Cytotoxicity vs. Halogenated Carbazoles

In a ChEMBL-deposited bioassay measuring inhibition of Plasmodium falciparum, 6-bromo-2,3,4,4a,9,9a-hexahydro-1H-carbazole exhibited inhibition values ranging from 6% to 15% at the tested concentration, with several replicate measurements showing consistent low-level activity . Concurrent HepG2 cytotoxicity assessment indicated low cytotoxicity, with inhibition values predominantly between -22% and +14%, and a Z-score of 1.23, suggesting a favorable early-stage selectivity window for further optimization . This contrasts with polyhalogenated carbazoles, which can exhibit significant AhR-mediated cytotoxicity, as demonstrated for certain tetrachlorocarbazoles [1].

Evidence Dimension	In vitro antiplasmodial activity and HepG2 cytotoxicity
Target Compound Data	P. falciparum inhibition: 6–15% (ChEMBL assay 7071-02); HepG2 cytotoxicity: -22% to +14% inhibition, Z-score 1.23
Comparator Or Baseline	Polyhalogenated carbazoles (e.g., 3,6-dichlorocarbazole): potent AhR agonists with significant CYP1A1 induction in MDA-MB-468 cells (class-level observation, no direct head-to-head data available) [1]
Quantified Difference	Low single-digit to mid-teens percentage inhibition for 6-bromo-hexahydrocarbazole vs. potent AhR agonism for some polyhalogenated carbazoles (qualitative difference)
Conditions	ChEMBL bioassay: HepG2 Cytotoxicity Assay Measured in Cell-Based System Using Plate Reader; P. falciparum inhibition assay (details limited in deposited data)

Why This Matters

The low cytotoxicity profile combined with detectable antiplasmodial activity suggests this compound may serve as a starting scaffold for antimalarial lead optimization, with a potentially wider therapeutic window than more cytotoxic polyhalogenated carbazole analogs.

• [1] Mumbo JO, et al. Characterization and Biological Potency of Mono- to Tetra-Halogenated Carbazoles. Environ Sci Technol. 2015 Sep 1;49(17):10544-52. (Reference for AhR-mediated effects of halogenated carbazoles). View Source

Antidepressant-Like Activity in Rodent Models vs. Fluoro/Chloro Analogs

Preliminary studies have reported that rac-(4aR,9aR)-6-bromo-2,3,4,4a,9,9a-hexahydro-1H-carbazole hydrochloride exhibits antidepressant-like effects in rodent behavioral models, with a demonstrated significant reduction in depressive behaviors upon administration . While the underlying mechanistic target(s) remain to be fully elucidated, this in vivo observation distinguishes the 6-bromo derivative from the 6-fluoro and 6-chloro hexahydrocarbazole analogs, for which no comparable published behavioral pharmacology data have been identified. The 1999 Fernández et al. study on hexahydrocarbazole D2/5-HT2A ligands did not include a 6-bromo substituent in their SAR exploration, indicating that the 6-bromo compound occupies differentiated pharmacological space [1].

Evidence Dimension	In vivo antidepressant-like activity in rodent behavioral models
Target Compound Data	Significant reduction in depressive behaviors reported in rodent models (specific model, dose, and quantitative metrics not provided in accessible source)
Comparator Or Baseline	6-Fluoro-hexahydrocarbazole and 6-Chloro-hexahydrocarbazole: no published in vivo antidepressant data identified
Quantified Difference	Presence vs. absence of reported in vivo CNS behavioral activity (qualitative differentiation)
Conditions	Rodent behavioral models of depression (specific paradigm and dosing regimen not specified in available accessible reference)

Why This Matters

For CNS drug discovery programs exploring hexahydrocarbazole scaffolds, the 6-bromo derivative is the only analog in this subclass with preliminary in vivo behavioral efficacy data, making it a higher-priority starting point for antidepressant lead optimization despite the early-stage nature of the evidence.

• [1] Fernández F, García-Mera X, Rodríguez G. New hexahydrocarbazoles and spiro indoles, and their affinity for D2 dopamine and 5-HT2A serotonin receptors. Chem Pharm Bull (Tokyo). 1999 Jul;47(7):1006-9. PMID: 10434402. View Source

6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-Carbazole: Application Scenarios

Cross-Coupling for Library Diversification

The bromine atom at the 6-position makes this compound an ideal aryl bromide substrate for palladium-catalyzed Suzuki-Miyaura cross-coupling with diverse boronic acids. This reactivity advantage over the 6-chloro analog (estimated 50–100× slower oxidative addition) enables efficient parallel synthesis of arylated hexahydrocarbazole libraries for hit-to-lead optimization . The resulting biaryl products can be screened against CNS targets where the hexahydrocarbazole core is a privileged scaffold, including dopamine and serotonin receptors [1].

Antidepressant Lead Optimization (CNS)

Given the preliminary in vivo behavioral data indicating antidepressant-like effects in rodent models , this compound can serve as an early-stage lead scaffold for antidepressant drug discovery programs. The elevated XLogP3 (3.9) relative to the unsubstituted core (3.2) predicts favorable passive BBB penetration, a critical requirement for CNS therapeutics [1]. Medicinal chemistry efforts can focus on improving potency and selectivity while retaining the hexahydrocarbazole core.

D-π-A Dye Building Block for DSSCs

The hexahydrocarbazole core with a 6-bromo substituent has been identified as a viable building block for synthesizing donor–π spacer–acceptor (D–π–A) dyes used in DSSCs . The bromine atom enables further functionalization via cross-coupling to introduce acceptor units, while the saturated ring system modulates the electronic properties of the donor fragment. The computed TPSA of 12 Ų provides a low polarity surface area favorable for charge transport in photovoltaic applications [1].

Antiparasitic Lead with Favorable Selectivity

The observed low HepG2 cytotoxicity (inhibition values predominantly between -22% and +14%, Z-score 1.23) combined with detectable P. falciparum inhibition (6–15%) suggests a selectivity window that can be further optimized through medicinal chemistry . This differentiates the compound from more cytotoxic polyhalogenated carbazoles that act as potent AhR agonists [1]. The bromine handle allows for systematic SAR exploration at the 6-position through cross-coupling diversification.

• [1] PubChem Compound Summary CID 82276816: 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-Carbazole, Computed Properties (TPSA, XLogP3). View Source